N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine

• IUPAC Name: N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine
• InChI: InChI=1S/C16H20FN3/c1-11-14(10-19-20(11)2)9-18-16-7-13(8-16)12-3-5-15(17)6-4-12/h3-6,10,13,16,18H,7-9H2,1-2H3
• InChI Key: CYAYXICMGJHDBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CNC2CC(C2)C3=CC=C(C=C3)F
• Molecular Formula: C16H20FN3
• Molecular Weight: 273.35 g/mol

Description

N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine, also known as DMFP, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. DMFP is a cyclobutane-based compound that has been synthesized using a variety of methods.

Mechanism of Action

The mechanism of action of N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine is not fully understood. However, it is believed that N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine acts as an agonist of the sigma-1 receptor, which is a protein that is involved in various cellular processes, including calcium signaling, protein folding, and lipid metabolism. N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine has also been shown to have affinity for the dopamine D2 receptor, which may contribute to its antipsychotic effects.
Biochemical and Physiological Effects:
N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its analgesic and antipsychotic effects. N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine has also been shown to decrease the release of glutamate, which is a neurotransmitter that is involved in pain signaling. N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine has also been shown to have anti-inflammatory effects, which may contribute to its analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine is its potent analgesic and antipsychotic effects in animal models. This makes it a valuable tool for studying the mechanisms of pain and schizophrenia. However, one limitation of N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine. One direction is to further investigate its mechanism of action and its potential applications in the treatment of anxiety disorders and depression. Another direction is to develop more efficient synthesis methods for N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine, which may make it more accessible for research purposes. Additionally, further studies are needed to investigate the long-term effects of N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine on the brain and body. Overall, N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine is a promising compound that has the potential to contribute to the development of new therapies for a variety of conditions.

Synthesis Methods

N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine has been synthesized using a variety of methods, including the reaction of 1,5-dimethylpyrazole-4-carboxaldehyde with 4-fluorobenzylamine, followed by cyclization with cyclobutanone. Another method involves the reaction of 1,5-dimethylpyrazole-4-carboxaldehyde with 4-fluorobenzylamine, followed by reduction with NaBH4 and cyclization with cyclobutanone. The synthesis of N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine is a complex process that requires careful attention to detail and expertise in organic chemistry.

Scientific Research Applications

N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine has potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and neuroscience. N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine has been shown to have potent analgesic effects in animal models of pain. It has also been shown to have antipsychotic effects in animal models of schizophrenia. N-[(1,5-dimethylpyrazol-4-yl)methyl]-3-(4-fluorophenyl)cyclobutan-1-amine has also been shown to have potential applications in the treatment of anxiety disorders and depression.